Cas no 881189-58-8 (3-(5-Bromo-2-fluorophenyl)propanoic acid)

3-(5-Bromo-2-fluorophenyl)propanoic acid structure
881189-58-8 structure
Product Name:3-(5-Bromo-2-fluorophenyl)propanoic acid
CAS No:881189-58-8
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD11036289
CID:2602696
PubChem ID:43523011
Update Time:2024-10-26

3-(5-Bromo-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Bromo-2-fluorophenyl)propanoic acid
    • NE46776
    • Benzenepropanoic acid, 5-bromo-2-fluoro-
    • AK548707
    • 3-(5'-Bromo-2'-fluorophenyl)propionic acid
    • 3-(5-Bromo-2-fluoro-phenyl)-propionic acid
    • 3-(5-Bromo-2-fluorophenyl)propionic acid, AldrichCPR
    • 5-Bromo-2-fluorobenzenepropanoic acid (ACI)
    • DS-19457
    • EN300-119625
    • MFCD11036289
    • CS-0059864
    • 881189-58-8
    • SCHEMBL14430303
    • SY146000
    • AKOS006032319
    • 3-(5-bromo-2-fluorophenyl)propanoicacid
    • DB-164855
    • F52877
    • Z426022294
    • MDL： MFCD11036289
    • Inchi： 1S/C9H8BrFO2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h2-3,5H,1,4H2,(H,12,13)
    • InChI Key： PLZWWEAGJMHRRA-UHFFFAOYSA-N
    • SMILES： O=C(CCC1C(F)=CC=C(Br)C=1)O

Computed Properties

  • Exact Mass: 245.96917g/mol
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.5

3-(5-Bromo-2-fluorophenyl)propanoic acid Security Information

  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn

3-(5-Bromo-2-fluorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B751078-50mg
3-(5-Bromo-2-Fluorophenyl)Propanoic Acid
 881189-58-8
50mg
 $ 50.00 2022-06-06
TRC
B751078-100mg
3-(5-Bromo-2-Fluorophenyl)Propanoic Acid
 881189-58-8
100mg
 $ 70.00 2022-06-06
TRC
B751078-500mg
3-(5-Bromo-2-Fluorophenyl)Propanoic Acid
 881189-58-8
500mg
 $ 275.00 2022-06-06
Alichem
A015031336-250mg
3-(5'-Bromo-2'-fluorophenyl)propionic acid
 881189-58-8 97%
250mg
 $470.40 2023-08-31
Alichem
A015031336-500mg
3-(5'-Bromo-2'-fluorophenyl)propionic acid
 881189-58-8 97%
500mg
 $806.85 2023-08-31
Alichem
A015031336-1g
3-(5'-Bromo-2'-fluorophenyl)propionic acid
 881189-58-8 97%
1g
 $1564.50 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CS107-10g
3-(5-Bromo-2-fluorophenyl)propanoic acid
 881189-58-8 97%
10g
 5283CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CS107-250mg
3-(5-Bromo-2-fluorophenyl)propanoic acid
 881189-58-8 97%
250mg
 440CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CS107-1g
3-(5-Bromo-2-fluorophenyl)propanoic acid
 881189-58-8 97%
1g
 941CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CS107-5g
3-(5-Bromo-2-fluorophenyl)propanoic acid
 881189-58-8 97%
5g
 2883CNY 2021-05-08

3-(5-Bromo-2-fluorophenyl)propanoic acid Production Method

Production Method 1

754226-35-2 754226-35-2
881189-58-8 881189-58-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors
Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Production Method 2

1065168-05-9 1065168-05-9
881189-58-8 881189-58-8
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Methanol ;  overnight, cooled
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  3 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors
Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Production Method 3

93777-26-5 93777-26-5
2605-67-6 2605-67-6
881189-58-8 881189-58-8
Reaction Conditions
1.1 Solvents: Toluene ;  overnight, rt → reflux
2.1 Reagents: Magnesium Solvents: Methanol ;  overnight, cooled
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  3 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors
Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

3-(5-Bromo-2-fluorophenyl)propanoic acid Raw materials

3-(5-Bromo-2-fluorophenyl)propanoic acid Preparation Products

3-(5-Bromo-2-fluorophenyl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:881189-58-8)3-(5-Bromo-2-fluorophenyl)propanoic acid
Order Number:A1186111
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:00
Price ($):360.0
Email:sales@amadischem.com

3-(5-Bromo-2-fluorophenyl)propanoic acid Related Literature

Related Categories

881189-58-8 (3-(5-Bromo-2-fluorophenyl)propanoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:881189-58-8)3-(5-Bromo-2-fluorophenyl)propanoic acid
A1186111
Purity:99%
Quantity:25g
Price ($):360.0
Email